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Compound of Interest |

Compound Name: Vantal
CAS No.: 39474-56-1
Cat. No.: B1217016
Get Quote
. J

Disclaimer: This document provides essential safety and logistical information for the handling
of Vantal (CAS 39474-56-1) in a laboratory environment. A specific Safety Data Sheet (SDS)
for this exact chemical mixture is not readily available. The information herein is synthesized
from data on its primary components, DDT (1,1'-(2,2,2-Trichloroethane-1,1-diyl)bis(4-
chlorobenzene)) and Dimethoate (O,0-dimethyl S-methylcarbamoylmethyl
phosphorodithioate), as well as general safety protocols for organophosphate and chlorinated
hydrocarbon compounds. This guide is intended for researchers, scientists, and drug
development professionals and should be used in conjunction with your institution's established
safety protocols and a thorough risk assessment.

Vantal is a chemical compound with the molecular formula C19H21CISNO3PS2 and a
molecular weight of 583.7 g/mol . It is classified as an organophosphate and is typically a
crystalline solid or powder. Given its composition, Vantal should be handled as a highly toxic
substance with potential for acute and chronic health effects.

Immediate Safety and Personal Protective
Equipment
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Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize

exposure when handling Vantal. The following table summarizes the recommended PPE

based on the hazards associated with its components.

Protection Type

Recommended Equipment

Rationale and Specifications

Respiratory Protection

NIOSH-approved respirator
with cartridges for organic
vapors and particulates (P100
filter).

Vantal is a solid, but aerosols
may be generated during
handling. Its components are
toxic if inhaled. For
concentrations exceeding 0.5
mg/m3, a supplied-air
respirator with a full facepiece

is recommended.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Vantal and its components are
harmful in contact with skin.[2]
[3] Always check glove
manufacturer's compatibility
charts. Discard gloves
immediately after handling or if

contaminated.

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes,

dust, and aerosols.

Skin and Body Protection

A fully buttoned lab coat,
chemical-resistant apron, and
closed-toe shoes. For larger
guantities or in case of
potential for significant
exposure, chemical-resistant

coveralls are recommended.

To prevent skin contact.
Contaminated clothing should
be removed immediately and

decontaminated before reuse.

[4]

Chemical and Physical Properties

A summary of the known physical and chemical properties of Vantal and its components is

provided below for easy reference.
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Vantal (CAS 39474-

Dimethoate (CAS

Property DDT (CAS 50-29-3)
56-1) 60-51-5)
Colorless crystals or ) ) )
_ _ _ ) White crystalline solid
Crystalline solid or off-white powder with ) ]
Appearance ) ] with a camphor-like
powder a slight, aromatic
odor.[2]
odor.[5]
Molecular Formula C19H21CI5SNO3PS2 C14H9CI5 C5H12NO3PS2
Molecular Weight 583.7 g/mol 354.5 g/mol 229.28 g/mol
Melting Point Not available 108.5-109 °C 49-51 °C
Boiling Point Not available 260 °C (decomposes) 117 °C at 0.1 mmHg
) Soluble in water (25
Insoluble in water.
N ) ) g/L at 21 °C). Soluble
Solubility Not available Soluble in many

organic solvents.

in most organic

solvents.

Toxicological Data and Exposure Limits

Vantal is expected to be highly toxic. The following table summarizes key toxicological data

and occupational exposure limits for its components.
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Parameter

DDT

Dimethoate

LD50 Oral (rat)

113-800 mg/kg[6][7]

150-400 mg/kg][8]

LD50 Dermal (rat)

2500-3000 mg/kg[7]

100-600 mg/kg

GHS Hazard Statements

H301 (Toxic if swallowed),
H351 (Suspected of causing
cancer), H372 (Causes
damage to organs through
prolonged or repeated
exposure), H410 (Very toxic to
aquatic life with long lasting
effects).[9][10]

H301+H311 (Toxic if
swallowed or in contact with
skin), H411 (Toxic to aquatic
life with long lasting effects).
[11]

OSHA PEL (TWA)

1 mg/ms3 (skin)[12][13]

Not established[4]

NIOSH REL (TWA)

0.5 mg/m3[1][13]

Not established[14]

ACGIH TLV (TWA)

1 mg/m3[1]

Not established[14]

Experimental Workflow for Handling Vantal

The following diagram outlines a standard workflow for safely handling Vantal in a laboratory

setting. Adherence to this workflow is crucial to minimize the risk of exposure.
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Vantal Handling Workflow
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Y
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Vantal Handling Workflow
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Disposal Plan for Vantal Waste

All Vantal waste, including empty containers, contaminated PPE, and experimental residues,
must be treated as hazardous waste. The following plan outlines the required disposal
procedures.

Operational Plan:
o Waste Segregation:

o Solid Waste: Contaminated gloves, wipes, and other solid materials should be collected in
a designated, labeled, and sealed hazardous waste container.

o Liquid Waste: Solutions containing Vantal should be collected in a separate, labeled, and
sealed hazardous waste container. Do not mix with other incompatible waste streams.

o Sharps: Contaminated sharps (needles, scalpels) must be placed in a designated sharps
container for hazardous waste.

o Empty Containers: Original Vantal containers are considered hazardous waste and should
not be disposed of in regular trash. They must be collected for hazardous waste disposal.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Vantal (DDT and Dimethoate mixture)," and the associated hazards (e.g.,
"Toxic," "Environmental Hazard").

o Storage: Store hazardous waste in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.

o Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to
dispose of Vantal waste down the drain or in regular trash.

The following diagram illustrates the decision-making process for the proper disposal of Vantal-
related waste.
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Vantal Waste Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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